Cas no 92614-00-1 (Butanoic acid, 2,2,3,3,4-pentafluoro-4-oxo-, pentyl ester)

• Product Name: Butanoic acid, 2,2,3,3,4-pentafluoro-4-oxo-, pentyl ester
• CAS No: 92614-00-1
• MF: C₉H₁₁F₅O₃
• MW: 262.173860788345
• CID: 2815488
• Update Time: 2023-08-07

Butanoic acid, 2,2,3,3,4-pentafluoro-4-oxo-, pentyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,2,3,3,4-pentafluoro-4-oxo-, pentyl ester
• PENTYL 2,2,3,3,4-PENTAFLUORO-4-OXOBUTANOATE

• Inchi： 1S/C9H11F5O3/c1-2-3-4-5-17-7(16)9(13,14)8(11,12)6(10)15/h2-5H2,1H3
• InChI Key： NDBIFLNAAYVWLR-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCCCCC)(C(C(=O)F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 290
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4